Cas no 496-73-1 (4-methylbenzene-1,3-diol)

4-methylbenzene-1,3-diol Properties

Names and Identifiers

• 4-Methylbenzene-1,3-diol
• 4-Methylresorcinol
• C7H8O2
• 2,4-Toluenediol
• 1,3-Dihydroxy-4-methylbenzene
• 2,4-Dihydroxyphenylmethane
• 2,4-Dihydroxytoluene
• 4-Methyl-1,3-dihydroxybenzene
• 1,3-Benzenediol, 4-methyl-
• 4-Methyl-1,3-benzenediol
• ghl.PD_Mitscher_leg0.301
• 1,3-Benzenediol,4-methyl-
• EOS382
• FNYDIAAMUCQQDE-UHFFFAOYSA-N
• BDBM50187504
• A
• A827790
• EINECS 207-827-8
• ?4-METHYLRESORCINOL
• 4-Methylresorcinol, 97%
• CS-W005468
• SCHEMBL63180
• MFCD00016452
• AMY38375
• CHEMBL3828450
• NS00031936
• SY110464
• M2248
• AKOS015890686
• 2,4-Dihydroxy-toluene
• FT-0632229
• DTXSID2060092
• 496-73-1
• GS-3775
• DB-006876
• 2,4-toluenediol;1,3-dihydroxy-4-methylbenzene;
• DTXCID5040704
• ALBB-023628
• +Expand

• MDL： MFCD00016452
• InChIKey： FNYDIAAMUCQQDE-UHFFFAOYSA-N
• Inchi： 1S/C7H8O2/c1-5-2-3-6(8)4-7(5)9/h2-4,8-9H,1H3
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 124.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 124.052
• Heavy Atom Count: 9
• Complexity: 92.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.40620
• PSA: 40.46000
• Refractive Index: 1.4922 (estimate)
• Boiling Point: 264 ºC
• Melting Point: 104-108 °C
• Flash Point: 130 ºC
• Density: 1.210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons